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Compound of Interest

Compound Name: Oleyl chloride

Cat. No.: B1353179 Get Quote

Essential Safety and Handling Guide for Oleyl
Chloride
This guide provides critical safety, handling, and disposal information for Oleyl chloride (CAS

112-77-6), tailored for researchers, scientists, and drug development professionals. Adherence

to these procedures is essential for ensuring laboratory safety and minimizing risks associated

with this corrosive and reactive compound.

Hazard Identification and Summary
Oleyl chloride is a corrosive substance that poses significant health risks upon exposure.[1] It

causes severe skin burns and eye damage.[2][3] Inhalation or ingestion can be harmful,

potentially causing serious damage to the respiratory tract and digestive system.[2] A primary

hazard is its reaction with water or moisture, which produces hydrochloric acid and oleic acid.

[4][5][6]
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Hazard Classification Description Citations

Skin Corrosion/Irritation

Category 1B/1C: Causes

severe skin burns and tissue

destruction.

[1][2][3][7]

Serious Eye Damage

Category 1: Causes

permanent eye damage and

burns.

[1][2][3]

Acute Toxicity (Inhalation)

Harmful if inhaled; causes

damage to the respiratory

tract.

[2]

Acute Toxicity (Ingestion)

Harmful if swallowed; causes

burns to the mouth and

esophagus.

[2]

Reactivity

Reacts with water and

moisture to release toxic

hydrogen chloride gas.

[4][5]

Environmental Hazard

Runoff from fire control or

dilution water may cause

pollution.

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Oleyl chloride. The following

table outlines the minimum required equipment to prevent exposure.
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Body Part Required PPE
Specifications and
Best Practices

Citations

Eyes/Face

Chemical Splash

Goggles AND Full

Face Shield

Goggles should be

non-vented to protect

against splashes and

vapors.[8] A face

shield provides a

secondary layer of

protection for the

entire face.[9][10]

[2][3][8][10][11]

Hands
Chemical-Resistant

Gloves

Nitrile, neoprene, or

butyl rubber gloves

are recommended.[9]

[10] Check gloves for

integrity before each

use. Remove and

dispose of

contaminated gloves

properly.

[3][9][11]

Body

Chemical-Resistant

Apron OR Impervious

Clothing

Wear a lab coat and

an acid-resistant

apron.[12] For larger

quantities or higher-

risk operations,

impervious clothing is

necessary.[3] Ensure

clothing provides full

coverage.

[3][9][11][12]

Respiratory Local Exhaust

Ventilation OR

Respirator

Always handle Oleyl

chloride in a certified

chemical fume hood.

[7][13] If a fume hood

is not available or

ventilation is

inadequate, use a full-

[3][10][11][13]
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face respirator with an

acid gas cartridge.[3]

[10][11]

Feet
Closed-Toe Shoes OR

HAZ-MAT Boots

Chemical-resistant,

closed-toe shoes are

the minimum

requirement. For spill

response or handling

large quantities, HAZ-

MAT boots are

required.[9][12]

[9][12]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for safety.

Engineering Controls
Ventilation: All work with Oleyl chloride must be conducted in a well-ventilated area,

preferably within a chemical fume hood with a tested and certified face velocity.[3][13]

Safety Stations: An accessible and operational safety shower and eyewash station must be

located in the immediate work area.[3][8]

Receiving and Storage
Storage Area: Store in a cool, dry, well-ventilated, and designated corrosive-materials

storage area.[2][4][13]

Container: Keep the container tightly closed and sealed until ready for use.[5][13] Store in

the original, corrosive-resistant container.[5]

Incompatibilities: Store away from incompatible materials such as water, moisture, strong

bases, alcohols, amines, and oxidizing agents.[2][3][5]

Security: The storage area should be locked to restrict access to authorized personnel only.

[3][7]
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Step-by-Step Handling Procedure
Preparation: Before starting, ensure the fume hood is operational, and all required PPE is

correctly worn. Confirm the location of the nearest eyewash station and safety shower.

Dispensing: Use grounding and bonding for containers to prevent static discharge.[11]

Slowly dispense the required amount into a clean, dry, and compatible container within the

fume hood.

Reaction: If used in a reaction, add Oleyl chloride slowly to the reaction mixture. Be

prepared for a potential exothermic reaction.

Post-Handling: Tightly seal the primary container immediately after use.

Decontamination: Clean any contaminated surfaces using a suitable neutralizing agent

followed by water. Decontaminate all equipment after use.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before

leaving the laboratory.[3][11]

Spill Response Plan
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating airborne vapors.

Wear PPE: Don full PPE, including respiratory protection, before re-entering the area.[2][3]

Contain: Dike the spill to prevent it from spreading.[2]

Absorb & Neutralize: Cover the spill with an inert absorbent material like diatomite, dry sand,

or earth.[2][3][13] Cautiously neutralize the area with a weak base such as soda ash or

sodium bicarbonate.[2][4]

Collect: Carefully shovel the absorbed and neutralized material into a labeled, sealable

container for hazardous waste.[2]
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Clean: Clean the spill area with water, collecting the cleaning water for disposal as

hazardous waste.[2] Do not flush to the sewer system.[2]

Report: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
Waste Characterization: Oleyl chloride is classified as a corrosive hazardous waste (EPA

RCRA Code: C).[2]

Collection: Collect all waste, including contaminated absorbents and disposable PPE, in a

designated and properly labeled hazardous waste container. Do not return used material to

its original container.[2]

Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in

accordance with all federal, state, and local regulations.[2][3][5]

Emergency and First Aid Procedures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Procedure Citations

Eye Contact

Hold eyelids open and

immediately flush with a gentle

stream of water for at least 15

minutes.[2][3] Seek immediate

medical attention from an

ophthalmologist.[2]

[2][3][4][8]

Skin Contact

Immediately remove all

contaminated clothing while

flushing the affected area with

large amounts of soap and

water for at least 15 minutes.

[2][3] Seek immediate medical

attention.[2]

[2][3][8][13]

Inhalation

Move the victim to fresh air

immediately.[2][3] If breathing

is difficult, administer oxygen.

If the victim is not breathing,

perform CPR (avoiding mouth-

to-mouth).[3] Seek immediate

medical attention.[2][3]

[2][3][13]

Ingestion

Do NOT induce vomiting.[2][3]

[13] Rinse the mouth with

water.[3] If the person is

conscious, give them a small

amount of water to drink.

Never give anything by mouth

to an unconscious person.[2]

Seek immediate medical

attention.[2][3]

[2][3][13]

Physicochemical Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://vandemark.com/wp-content/uploads/2025/01/TDS_Oleoyl-chloride.pdf
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www.spectrumchemical.com/media/sds/TCI-O0053.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0053.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0053.pdf
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/TCI-O0053.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 112-77-6 [1][3][4][14]

Molecular Formula C₁₈H₃₃ClO [1][3][4][14]

Molecular Weight 300.91 g/mol [1][3][14]

Appearance
Colorless to light orange/yellow

liquid
[2][14]

Boiling Point
193 °C @ 4 mmHg / 199-201

°C @ 11 mmHg
[3][14]

Density 0.910 g/cm³ [3][4][14]

Flash Point
> 110 °C (> 230 °F) - Closed

Cup
[3][4]

Procedural Diagrams
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Primary Hazards of Oleyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oleoyl chloride | C18H33ClO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chempak.net [chempak.net]

3. file.medchemexpress.com [file.medchemexpress.com]

4. vandemark.com [vandemark.com]

5. stobec.com [stobec.com]

6. nbinno.com [nbinno.com]

7. Page loading... [guidechem.com]

8. download.basf.com [download.basf.com]

9. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

10. leelinework.com [leelinework.com]

11. chemos.de [chemos.de]

12. na.bhs1.com [na.bhs1.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1353179?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oleoyl-chloride
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://vandemark.com/wp-content/uploads/2025/01/TDS_Oleoyl-chloride.pdf
https://www.stobec.com/DATA/PRODUIT/4396~v~safety-data-sheet.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemistry-oleoyl-chloride-properties-applications-ft
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://na.bhs1.com/protective-kit.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. spectrumchemical.com [spectrumchemical.com]

14. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [Personal protective equipment for handling Oleyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-
handling-oleyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.spectrumchemical.com/media/sds/TCI-O0053.pdf
https://www.chemimpex.com/products/39046
https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-handling-oleyl-chloride
https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-handling-oleyl-chloride
https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-handling-oleyl-chloride
https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-handling-oleyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

